Cas no 915188-58-8 (4-{1-2-(azepan-1-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}-1-(2,6-dimethylphenyl)pyrrolidin-2-one)

• Product Name: 4-{1-2-(azepan-1-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}-1-(2,6-dimethylphenyl)pyrrolidin-2-one
• CAS No: 915188-58-8
• MF: C₂₇H₃₂N₄O₂
• MW: 444.568586349487
• CID: 5426144
• PubChem ID: 16615160
• Update Time: 2025-05-01

4-{1-2-(azepan-1-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}-1-(2,6-dimethylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-benzimidazol-2-yl}-1-(2,6-dimethylphenyl)pyrrolidin-2-one
• STL300727
• F3320-0355
• 915188-58-8
• 4-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-benzo[d]imidazol-2-yl)-1-(2,6-dimethylphenyl)pyrrolidin-2-one
• AKOS000272001
• 4-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-1,3-benzodiazol-2-yl}-1-(2,6-dimethylphenyl)pyrrolidin-2-one
• AKOS016040623
• VU0610540-1
• Z237528146
• 4-[1-[2-(azepan-1-yl)-2-oxoethyl]benzimidazol-2-yl]-1-(2,6-dimethylphenyl)pyrrolidin-2-one
• 4-[1-(2-azaperhydroepinyl-2-oxoethyl)benzimidazol-2-yl]-1-(2,6-dimethylphenyl) pyrrolidin-2-one
• 4-{1-2-(azepan-1-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}-1-(2,6-dimethylphenyl)pyrrolidin-2-one

• Inchi： 1S/C27H32N4O2/c1-19-10-9-11-20(2)26(19)31-17-21(16-24(31)32)27-28-22-12-5-6-13-23(22)30(27)18-25(33)29-14-7-3-4-8-15-29/h5-6,9-13,21H,3-4,7-8,14-18H2,1-2H3
• InChI Key： RUDYBEAVSGOTBV-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CC(N2CCCCCC2)=O)CN1C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 444.25252628g/mol
• Monoisotopic Mass: 444.25252628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.4Ų

Additional information on 4-{1-2-(azepan-1-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}-1-(2,6-dimethylphenyl)pyrrolidin-2-one

4-{1-2-(azepan-1-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}-1-(2,6-dimethylphenyl)pyrrolidin-2-one

The compound with CAS No. 915188-58-8, known as 4-{1-2-(azepan-1-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}-1-(2,6-dimethylphenyl)pyrrolidin-2-one, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting various therapeutic areas.

The molecular structure of this compound is characterized by a pyrrolidinone core, which is a five-membered ring containing one oxygen atom and one nitrogen atom. This core is further substituted with a benzodiazole moiety at the 4-position and a dimethylphenyl group at the 1-position. The benzodiazole group is known for its aromaticity and ability to participate in hydrogen bonding, which contributes to the compound's stability and bioavailability. The azepane ring within the molecule adds complexity to the structure, potentially enhancing its pharmacokinetic properties.

Recent research has focused on the synthesis and optimization of this compound. Scientists have explored various synthetic pathways to improve the efficiency and scalability of its production. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Additionally, efforts have been made to modify substituents on the benzodiazole and pyrrolidinone rings to enhance specific pharmacological properties such as solubility, permeability, and metabolic stability.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical studies. It has demonstrated potent inhibitory effects against several key enzymes involved in inflammatory and degenerative diseases. For example, studies have revealed its ability to inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling pathways. Furthermore, its anti-inflammatory properties have been validated in animal models of arthritis and neurodegenerative disorders.

The dimethylphenyl group attached to the pyrrolidinone ring plays a crucial role in modulating the compound's lipophilicity and receptor binding affinity. Recent computational studies using molecular docking techniques have provided insights into how this group interacts with target proteins at the molecular level. These findings have guided further optimization of the compound's structure to improve its therapeutic index.

In terms of applications, this compound holds promise as a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Alzheimer's disease. Its ability to cross the blood-brain barrier makes it particularly attractive for neurodegenerative conditions where central nervous system penetration is critical. Ongoing clinical trials are evaluating its safety profile and efficacy in human subjects.

Looking ahead, researchers are exploring additional modifications to enhance the compound's selectivity and reduce off-target effects. For instance, introducing electron-withdrawing groups on the benzodiazole ring could potentially improve its binding affinity for specific targets while minimizing interactions with unrelated proteins. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through the drug development pipeline.

In conclusion, 4-{1-2-(azepan-1-yl)-2-oxyoethyl...} represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and expanding its therapeutic applications, this compound stands at the forefront of innovative drug discovery.